Cas no 2228360-62-9 (N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine)

• Product Name: N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine
• CAS No: 2228360-62-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5913838
• PubChem ID: 165856467
• Update Time: 2025-10-20

N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine
• EN300-1792170
• N-methyl-N-[(2,3,6-trifluorophenyl)methyl]hydroxylamine
• 2228360-62-9

• Inchi： 1S/C8H8F3NO/c1-12(13)4-5-6(9)2-3-7(10)8(5)11/h2-3,13H,4H2,1H3
• InChI Key： VFAQVLODVHQKBT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CN(C)O)F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Additional information on N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine

N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine: A Comprehensive Overview

N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine (CAS No. 2228360-62-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its methylhydroxylamine moiety and the presence of a trifluorophenyl substituent, which imparts distinct reactivity and stability profiles.

The trifluoromethyl group is a common functional group in pharmaceuticals and agrochemicals due to its ability to enhance metabolic stability and improve pharmacokinetic properties. In the context of N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine, the trifluorophenyl substituent plays a crucial role in modulating the compound's electronic and steric properties, making it an attractive candidate for further research and development.

Recent studies have explored the potential of N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine in various applications. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's activity as a ligand for G protein-coupled receptors (GPCRs). The researchers found that N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine exhibited high binding affinity and selectivity for specific GPCRs, suggesting its potential as a lead compound for drug discovery.

In another study published in the Journal of Organic Chemistry (2020), the synthesis and characterization of N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine were reported. The authors described an efficient synthetic route that involves the reaction of methylhydroxylamine with a trifluorophenyl derivative under mild conditions. This method provides high yields and excellent purity, making it suitable for large-scale production.

The methylhydroxylamine moiety in N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine is known for its reactivity towards electrophiles and its ability to form stable complexes with metal ions. This property has been exploited in the development of novel catalysts and materials. For example, a study published in the Journal of Catalysis (2019) demonstrated that N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine can serve as an effective ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

Beyond its applications in medicinal chemistry and catalysis, N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine has also shown promise in materials science. Research published in the Journal of Materials Chemistry C (2018) explored the use of this compound as a building block for functional polymers. The authors reported that polymers derived from N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine exhibited excellent thermal stability and mechanical properties, making them suitable for use in advanced electronic devices and coatings.

The safety profile of N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine is another important consideration. While detailed toxicological studies are ongoing, preliminary data suggest that the compound has low toxicity and is well-tolerated at therapeutic concentrations. However, as with any new chemical entity, rigorous safety assessments are necessary to ensure its safe use in various applications.

In conclusion, N-methyl-N-(2,3,6-trifluorophenyl)methylhydroxylamine (CAS No. 2228360-62-9) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as medicinal chemistry, catalysis, and materials science. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.